Cas no 1203499-67-5 (1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbonitrile)

• Product Name: 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbonitrile
• CAS No: 1203499-67-5
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• MDL: MFCD13176670
• CID: 1078554
• PubChem ID: 329772260
• Update Time: 2025-05-22

1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile
• 1-[(4-methoxyphenyl)methyl]-2-oxopyrido[2,3-b][1,4]oxazine-6-carbonitrile
• MFCD13176670
• AKOS015852034
• DTXSID60674145
• CS-0442227
• 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile, AldrichCPR
• 1203499-67-5
• 1-[(4-Methoxyphenyl)methyl]-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile
• 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbonitrile

• MDL： MFCD13176670
• Inchi： 1S/C16H13N3O3/c1-21-13-5-2-11(3-6-13)9-19-14-7-4-12(8-17)18-16(14)22-10-15(19)20/h2-7H,9-10H2,1H3
• InChI Key： QOJIKPNQZBUFPH-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(C#N)=NC1=2)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 295.09600
• Monoisotopic Mass: 295.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 614.8±55.0 °C at 760 mmHg
• Flash Point: 325.6±31.5 °C
• PSA: 75.45000
• LogP: 1.95248
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbonitrile

Research Brief on 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile (CAS: 1203499-67-5)

1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile (CAS: 1203499-67-5) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyridooxazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a methoxybenzyl group and a carbonitrile moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and biological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) reported the efficient synthesis of 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile via a multi-step reaction pathway, highlighting its high yield and purity. The compound was further characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity. Preliminary in vitro assays demonstrated its potent inhibitory activity against specific kinases involved in cancer cell proliferation, with an IC50 value in the nanomolar range.

In another study, researchers investigated the compound's mechanism of action using molecular docking and dynamics simulations. The results indicated that 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile binds selectively to the ATP-binding site of certain tyrosine kinases, thereby disrupting their signaling pathways. This finding was corroborated by cellular assays, which showed a significant reduction in phosphorylation levels of downstream targets in cancer cell lines treated with the compound.

Further research has explored the compound's potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits strong inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study also noted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile. Current research is focused on optimizing its chemical structure to enhance potency and reduce off-target effects. Additionally, toxicology studies are underway to assess its safety profile in animal models. The compound's unique scaffold and biological activities make it a valuable lead for further drug discovery efforts.

In conclusion, 1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile (CAS: 1203499-67-5) represents a promising candidate for the development of novel therapeutics targeting cancer and inflammatory diseases. Ongoing research aims to elucidate its full therapeutic potential and address the challenges associated with its clinical application. The compound's multifaceted biological activities and favorable pharmacokinetic properties underscore its significance in the field of medicinal chemistry.